Cas no 1197205-71-2 (Docosahexaenoic Acid-d5)
Docosahexaenoic Acid-d5 structure
Product Name:Docosahexaenoic Acid-d5
CAS No:1197205-71-2
MF:C22H32O2
MW:333.519095420837
MDL:MFCD08062141
CID:895599
PubChem ID:329764804
Update Time:2025-04-19
Docosahexaenoic Acid-d5 Chemical and Physical Properties
Names and Identifiers
-
- Docosahexaenoic Acid-d5
- DHA-d5
- (21,21,22,22,22-(2)H?)docosa-4,7,10,13,16,19-hexaenoic acid
- 21,21,22,22,22-pentadeuteriodocosa-4,7,10,13,16,19-hexaenoic acid
- 1197205-71-2
- 4Z,7Z,10Z,13Z,16Z,19Z-DOCOSAHEXAENOIC-21,21,22,22,22-D5 ACID
- DHA-d5; Cervonic Acid-d5
-
- MDL: MFCD08062141
- Inchi: 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)/b4-3-,7-6-,10-9+,13-12+,16-15+,19-18+/i1D3,2D2
- InChI Key: MBMBGCFOFBJSGT-ILGRGWKESA-N
- SMILES: OC(CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C\C/C=C\C([2H])([2H])C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 333.271613989g/mol
- Monoisotopic Mass: 333.271613989g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Flash Point: Fahrenheit: 143.6 ° f
Celsius: 62 ° c - Stability/Shelf Life: Light and Air Sensitive
Docosahexaenoic Acid-d5 Security Information
- Hazardous Material transportation number:NA 1993 / PGIII
- WGK Germany:3
- Storage Condition:−20°C
Docosahexaenoic Acid-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75120-1mg |
Docosahexaenoic Acid-d5 MaxSpec? Standard |
1197205-71-2 | 98% | 1mg |
¥1396.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75120-5mg |
Docosahexaenoic Acid-d5 MaxSpec? Standard |
1197205-71-2 | 98% | 5mg |
¥5048.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75120-10mg |
Docosahexaenoic Acid-d5 MaxSpec? Standard |
1197205-71-2 | 98% | 10mg |
¥8438.00 | 2022-04-26 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 733326-1MG |
Docosahexaenoic Acid-d5 |
1197205-71-2 | 98% | 1mg |
¥6254.79 | 2023-11-25 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 733326-5MG |
Docosahexaenoic Acid-d5 |
1197205-71-2 | 98% | 5mg |
¥19345.97 | 2023-11-25 | |
| Larodan | 71-9701-1-1mg |
Docosahexaenoic-21,21,22,22,22-D5 acid |
1197205-71-2 | >98% | 1mg |
€585.00 | 2025-03-07 | |
| Larodan | 71-9701-39-100ug |
Docosahexaenoic-21,21,22,22,22-D5 acid |
1197205-71-2 | >98% | 100ug |
€186.00 | 2023-09-19 | |
| TRC | D494502-0.5mg |
Docosahexaenoic Acid-d5 |
1197205-71-2 | 0.5mg |
$ 440.00 | 2022-06-05 | ||
| TRC | D494502-5mg |
Docosahexaenoic Acid-d5 |
1197205-71-2 | 5mg |
$ 3145.00 | 2022-06-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218259-50 µg |
Docosahexaenoic acid-d5, |
1197205-71-2 | 50µg |
¥511.00 | 2023-07-10 |
Docosahexaenoic Acid-d5 Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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